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Compound of Interest

Compound Name: Z-Thr-OMe

Cat. No.: B15543206 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of Z-Thr-OMe (N-Carbobenzyloxy-L-threonine methyl ester), a key reagent in

peptide synthesis. Adherence to these procedures will minimize risk and ensure compliant

disposal of chemical waste.

Z-Thr-OMe is a white, solid, combustible substance utilized in peptide synthesis.[1][2] While a

specific Safety Data Sheet (SDS) is not readily available, data from closely related compounds

and general laboratory safety protocols provide a robust framework for safe handling and

disposal.

Personal Protective Equipment (PPE)
When handling Z-Thr-OMe, appropriate personal protective equipment is the first line of

defense against potential exposure. The following table summarizes the recommended PPE.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or

glasses

Protects eyes from dust

particles and accidental

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the

chemical.

Body Protection Laboratory coat
Protects clothing and skin from

contamination.

Respiratory

Not generally required under

normal, well-ventilated

conditions.

Use a NIOSH-approved

respirator if dust is generated

or ventilation is poor.

Chemical and Physical Properties
Understanding the properties of Z-Thr-OMe is crucial for safe handling and storage.

Property Value

Appearance White to off-white powder

Molecular Formula C₁₃H₁₇NO₅

Molecular Weight 267.28 g/mol

Melting Point 92-94 °C

Storage Temperature -15°C

Solubility Miscible in water

Storage Class 11 - Combustible Solids

Data sourced from multiple chemical suppliers.[1][3][4]
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Proper handling and storage are critical to maintaining the integrity of Z-Thr-OMe and ensuring

a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

any dust.

Avoid direct contact with skin and eyes by consistently wearing the recommended PPE.

Minimize dust generation during handling and weighing.

Storage:

Store in a tightly sealed container in a cool, dry place. The recommended storage

temperature is -15°C.[3][4]

Keep away from incompatible materials, such as strong oxidizing agents.

Operational Workflow for Handling Z-Thr-OMe
The following diagram outlines the standard operating procedure for working with Z-Thr-OMe,

from initial preparation to final disposal.
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Caption: Standard Operating Procedure for Z-Thr-OMe
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Disposal Plan
Proper disposal of Z-Thr-OMe and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste:

Collect unused Z-Thr-OMe and any materials contaminated with the compound (e.g.,

weighing paper, contaminated gloves) in a dedicated, clearly labeled, and sealed container

for non-halogenated solid chemical waste.

Do not dispose of solid Z-Thr-OMe in general laboratory trash or down the drain.

Liquid Waste:

If Z-Thr-OMe is dissolved in a solvent, the entire solution should be disposed of as chemical

waste.

Collect the liquid waste in a sealed, properly labeled container designated for non-

halogenated organic waste.

Empty Containers:

Empty containers that held Z-Thr-OMe should be treated as hazardous waste, as they may

contain residual chemicals.

Rinse the container three times with a suitable solvent. Collect the rinsate as chemical

waste.

After rinsing, the container can be disposed of according to your institution's guidelines for

clean glassware or plastic.

All chemical waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal company. Always follow local, state,

and federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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